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Compound of Interest

Compound Name: Ethyl 2-oxohexanoate

Cat. No.: B1278483 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides a comprehensive overview of the safety

and handling precautions for Ethyl 2-oxohexanoate, a common intermediate in organic

synthesis.

Chemical and Physical Properties
Ethyl 2-oxohexanoate is a colorless to light yellow liquid.[1][2] Understanding its physical and

chemical properties is the first step in ensuring safe handling.
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Property Value Source

Molecular Formula C8H14O3 [1][3]

Molecular Weight 158.19 g/mol [3]

Boiling Point 96°C [1]

Density 0.981 g/cm³ [1]

Flash Point 81°C [1]

Appearance
Light yellow to green yellow

liquid
[1]

Solubility

Almost insoluble in water;

soluble in many organic

solvents like ethanol and ether.

[2]

ChemBK

Hazard Identification and Classification
Ethyl 2-oxohexanoate is classified as a hazardous substance. The Global Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Skin corrosion/irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation[3]

Acute toxicity (Oral) Category 5
H303: May be harmful if

swallowed[4]
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GHS Pictogram:

alt text

Signal Word: Warning[3]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Wear appropriate personal protective equipment (PPE).[4]

Ensure adequate ventilation and use in a well-ventilated area.[4] A local exhaust ventilation

system is recommended.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5] No smoking.[4]

Take precautionary measures against static discharge.[4][5]

Wash hands thoroughly after handling.[4]

Storage:

Keep the container tightly closed.[4][5]

Store in a cool, dry, and well-ventilated place.[4][5]

Store in a sealed container, preferably at room temperature.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to protect laboratory

personnel.
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Control Parameter Recommended Measures

Engineering Controls

Use a closed system or local exhaust

ventilation.[4] Safety showers and eye wash

stations should be readily available.[4]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[4]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[4]

Respiratory Protection
If ventilation is inadequate, use a NIOSH/MSHA

approved respirator.

Hygiene Measures
Change contaminated clothing and wash hands

after handling the substance.[5]

First-Aid Measures
In the event of exposure, immediate first aid is crucial.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[4] If the person feels

unwell, seek medical advice.[4]

Skin Contact

Take off immediately all contaminated clothing.

[5] Wash the affected area with plenty of water.

[4] If skin irritation occurs, get medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy

to do.[4] Continue rinsing.[4] If eye irritation

persists, get medical advice.[4]

Ingestion
Rinse mouth.[4] Call a POISON CENTER or

doctor if you feel unwell.[4]
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Fire-Fighting Measures
Ethyl 2-oxohexanoate is a combustible liquid.[4]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[5] Forms explosive mixtures with air at elevated temperatures.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Accidental Release Measures
In case of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Evacuate the area.[5] Ensure adequate ventilation.[5] Avoid breathing

vapors.[5] Wear appropriate personal protective equipment.[5]

Environmental Precautions: Prevent the product from entering drains or waterways.[4][5]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite, or

commercial absorbent).[4] Collect the absorbed material and place it in a suitable container

for disposal.[5]

Below is a workflow for handling a chemical spill of Ethyl 2-oxohexanoate.
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Caption: Workflow for handling a chemical spill.
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Toxicological Information
Detailed toxicological studies on Ethyl 2-oxohexanoate are limited. However, based on its

classification, it is known to cause skin, eye, and respiratory irritation.[3] It may be harmful if

swallowed.[4]

Disposal Considerations
Dispose of Ethyl 2-oxohexanoate and its containers in accordance with local, regional, and

national regulations.[4] It is recommended to entrust disposal to a licensed waste disposal

company.[4]

Experimental Protocols
Specific experimental protocols for determining the safety data of Ethyl 2-oxohexanoate are

typically based on standardized guidelines, such as those from the Organisation for Economic

Co-operation and Development (OECD). For example:

Flash Point: Determined using methods like the Cleveland Open Cup (OECD 102) or

Pensky-Martens Closed Cup (ASTM D93).

Acute Oral Toxicity: Often assessed using OECD Guideline 420 (Acute Oral Toxicity - Fixed

Dose Procedure).

Skin Irritation: Evaluated according to OECD Guideline 404 (Acute Dermal

Irritation/Corrosion).

Eye Irritation: Tested using OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Researchers should consult these or equivalent standardized protocols when generating safety

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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